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Compound of Interest

Compound Name: Omeprazole Sulfide-13C,D3
Cat. No.: B1165146
Get Quote

Internal Standard: Omeprazole Sulfide-
C,D
Methodology: Liquid-Liquid Extraction (LLE) coupled with ESI-Positive MRM

Introduction & Scientific Context

Omeprazole is a widely prescribed proton pump inhibitor (PPI) metabolized primarily by hepatic
cytochrome P450 enzymes.[1] While the parent drug is the primary therapeutic agent, its
metabolic profile provides critical data on CYP2C19 and CYP3A4 activity.

Omeprazole Sulfide (5-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]thio]-1H-
benzimidazole) is the reduced metabolite of omeprazole. Unlike the sulfone metabolite (formed
via CYP3A4), the sulfide is formed via a reductive pathway and can be re-oxidized to the
parent drug. Accurate guantitation of the sulfide is essential for:

e Pharmacokinetic (PK) Profiling: Understanding the reversible metabolism of PPlIs.

e Phenotyping: Assessing metabolic shunting in poor vs. extensive metabolizers.
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 Stability Monitoring: Differentiating between enzymatic metabolism and non-enzymatic
degradation.

The Role of the Internal Standard (C, D)

The use of Omeprazole Sulfide-

CD

is critical. PPIs are susceptible to matrix-induced ionization suppression. A structural analog
(like lansoprazole) cannot perfectly track the ionization efficiency changes of omeprazole
sulfide in complex matrices. The stable isotope-labeled internal standard (SIL-1S) co-elutes with
the analyte, correcting for:

» Matrix Effects: lon suppression/enhancement at the specific retention time.
o Extraction Efficiency: Variability in LLE recovery.

e Source Fluctuations: Spray instability in the ESI source.

Chemical & Physical Properties[2][3]
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Analyte: Omeprazole

IS: Omeprazole Sulfide-

Propert
pery Sulfide c.D
CAS Number 73590-85-9 N/A (Custom Isotope)
C
C
CH
H
D
Formula N
N
0]
O
S
S
Molecular Weight 329.42 g/mol ~333.4 g/mol (+4 Da shift)
LogP ~3.5 (Lipophilic) ~3.5
~4.0 (Pyridine N), ~8.8 o
pKa s Similar
(Benzimidazole NH)
. Acid labile (though more stable  Light Sensitive (Amber glass
Stability

than parent)

required)

Note on Isotope Label Position: The +4 Da shift typically arises from a

C on the methoxy group and D

on the methyl group of the benzimidazole moiety. Verification of label retention in the product

ion is a mandatory method development step (see Section 4).

Metabolic & Analytical Workflow Visualization
Metabolic Pathway (Simplified)

Omeprazole sits at the center of an oxidative/reductive equilibrium.
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Omeprazole Sulfone
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; CYP3A4
(Hydroxylation) (Oxidation) MW: 362

Omeprazole No?{'egzymaﬁ” Omeprazole Sulfide
(Sulfoxide) eductase (Reduced)
MW: 346 MW: 329

Click to download full resolution via product page

Figure 1: Omeprazole metabolic pathway highlighting the reductive formation of the Sulfide
metabolite.[2]

Sample Preparation Workflow

Liquid-Liquid Extraction (LLE) is chosen over Protein Precipitation (PPT) to remove
phospholipids, which cause significant matrix effects in PPI analysis.
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Figure 2: LLE Workflow designed to maximize recovery while maintaining analyte stability via
pH control.

Detailed Experimental Protocol
Mass Spectrometry Parameters (MRM Optimization)

The sulfide lacks the sulfoxide oxygen, altering its fragmentation compared to Omeprazole. The
primary fragment arises from the cleavage of the C-S bond or the benzimidazole moiety.

« lonization: ESI Positive (ESI+)
e Spray Voltage: 3500 - 4500 V
e Source Temp: 500°C (Optimized for flow rate)

MRM Transitions Table:

Precursor Product Collision .
Compound Dwell (ms) Mechanism
(Q1) (Q3) Energy (eV)
Omeprazole Benzimidazol
_ 330.1 181.1 20-25 50 o
Sulfide e-thiol ion
» Pyridinyl
Qualifier 330.1 198.1 15-20 50 _
methyl ion
IS (Ome-S- Label
retained on
C,D 334.1 185.1* 20-25 50 o
Benzimidazol
) e

*Critical Note on IS Transition: The transition 334.1 -> 185.1 assumes the

Cand D

labels are located on the benzimidazole ring (common for commercial standards). If the label is
on the pyridine ring, the transition would be 334.1 -> 181.1 (no mass shift in product), which
causes cross-talk. Always infuse your specific IS to verify which fragment retains the label.
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Chromatographic Conditions

Omeprazole and its metabolites are acid-labile.[3] While modern columns allow for generic
acidic mobile phases (Formic acid), using a slightly higher pH or a rapid gradient minimizes on-
column degradation.

e Column: Waters CORTECS C18+ (2.7 um, 2.1 x 50 mm) or Phenomenex Kinetex C18.

Mobile Phase A: 5 mM Ammonium Acetate in Water (pH ~6.5).

Mobile Phase B: Acetonitrile (LC-MS Grade).

Flow Rate: 0.4 mL/min.[1][4]

Column Temp: 40°C.

Gradient Profile:

Time (min) % Mobile Phase B Event

0.0 10 Loading

0.5 10 Desalting

25 90 Elution

3.0 90 Wash

3.1 10 Re-equilibration
| 4.5| 10 | Stop |

Reagents & Solution Preparation

e Stock Solutions (1 mg/mL): Dissolve Omeprazole Sulfide and IS in Methanol. Store at -20°C
in amber glass (light sensitive).

o Working Standard: Dilute Stock to 10 pg/mL in 50:50 Methanol:Water.

IS Working Solution: Dilute IS Stock to ~200 ng/mL in 50:50 Methanol:Water.
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Validation & Quality Control (Self-Validating
Systems)

To ensure the protocol is "trustworthy" and self-correcting, implement the following checks:

System Suitability Test (SST)

Before running samples, inject a neat standard (Middle QC) 5 times.
e Requirement: CV% of Area Ratio < 2.0%.

e Requirement: Retention time shift < 0.1 min.

Isotopic Interference (Cross-Talk) Check

Because the IS is only +4 Da heavier, isotopic contribution is a risk.

« Inject High Standard (no IS): Monitor IS channel (334->185). Signal must be < 5% of IS
response.

 Inject Blank + IS (no Analyte): Monitor Analyte channel (330->181). Signal must be < 20% of
LLOQ.[5]

Matrix Factor (MF) Evaluation

Calculate the Matrix Factor to ensure the IS is compensating correctly.

e Target: IS-normalized MF should be close to 1.0 (0.85 — 1.15). If MF < 0.5, significant
suppression is occurring; reconsider the LLE solvent or wash steps.

Troubleshooting Guide
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Issue Probable Cause Corrective Action

) ) Use Ammonium Acetate
. Acid degradation on column or _ _ _
Peak Tailing ) ) (buffer) instead of Formic Acid.
secondary interactions.
Ensure pH > 4.5.

Omeprazole Sulfide is basic.
Add 50 pL of 100mM
) ) Ammonium Carbonate (pH 9)
Low Recovery Incorrect pH during extraction. _
to plasma before adding MTBE
to drive it into the organic

phase.

Divert flow to waste for the first
IS Response Dirift Spray tip clogging or charging. 0.5 min and last 1.5 min of the

gradient.

Ensure all samples are
Ghost Peaks Photodegradation.[6] processed under yellow light or

in amber vials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165146?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

